Cas no 2155143-58-9 ((2R)-2-amino-3-(1,4-dioxan-2-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(1,4-dioxan-2-yl)propanoic acid
• CAS No: 2155143-58-9
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 5907231
• PubChem ID: 165607959
• Update Time: 2025-05-23

(2R)-2-amino-3-(1,4-dioxan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(1,4-dioxan-2-yl)propanoic acid
• 2155143-58-9
• EN300-1297317

• Inchi： 1S/C7H13NO4/c8-6(7(9)10)3-5-4-11-1-2-12-5/h5-6H,1-4,8H2,(H,9,10)/t5?,6-/m1/s1
• InChI Key： OMJFNKDUSRLNKA-PRJDIBJQSA-N
• SMILES： O1CCOCC1C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 175.08445790g/mol
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 81.8Ų

Additional information on (2R)-2-amino-3-(1,4-dioxan-2-yl)propanoic acid

Introduction to (2R)-2-amino-3-(1,4-dioxan-2-yl)propanoic Acid (CAS No. 2155143-58-9)

(2R)-2-amino-3-(1,4-dioxan-2-yl)propanoic acid, identified by its CAS number 2155143-58-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a chiral center and an oxygen-containing heterocycle, has garnered attention due to its potential applications in drug discovery and synthetic biology. The unique structural features of this compound make it a valuable scaffold for developing novel therapeutic agents.

The< strong> (2R)-configuration at the prochiral carbon atom is particularly noteworthy, as it influences the stereochemical properties of the molecule. This stereochemical purity is often critical in pharmaceutical applications, where the biological activity of a drug can be highly sensitive to its three-dimensional structure. The presence of the< strong> 1,4-dioxane moiety adds another layer of complexity, providing a versatile handle for further chemical modifications and functionalization.

In recent years, there has been growing interest in the development of peptidomimetics—molecules that mimic the structure and function of natural peptides but with enhanced stability and bioavailability. The< strong> amino acid derivative described here represents an excellent candidate for such applications. Its backbone closely resembles that of common amino acids but with modifications that enhance its suitability for drug design. Specifically, the incorporation of a< strong> 1,4-dioxane ring can improve solubility and metabolic stability, which are crucial factors in drug development.

One of the most exciting areas of research involving< strong> (2R)-2-amino-3-(1,4-dioxan-2-yl)propanoic acid is its potential use as a building block for enzyme inhibitors. Enzyme inhibition is a fundamental strategy in drug design, aimed at disrupting specific biological pathways by blocking the activity of key enzymes. The chiral center and the oxygen-rich environment provided by the< strong> 1,4-dioxane moiety offer multiple opportunities for designing molecules that can selectively bind to enzyme active sites. This has been particularly explored in the context of protease inhibition, where such compounds have shown promise in preclinical studies.

The< strong> dioxane-containing side chain also opens up possibilities for exploring novel interactions with biological targets. Dioxane derivatives are known for their ability to form hydrogen bonds and hydrophobic interactions, which are essential for binding affinity. This property makes< strong> (2R)-2-amino-3-(1,4-dioxan-2-yl)propanoic acid a versatile scaffold for designing molecules that can interact with proteins or nucleic acids in specific ways. Such interactions are critical for developing drugs that can modulate biological processes with high precision.

In addition to its applications in drug discovery, this compound has potential uses in materials science and biotechnology. The unique structural features of< strong> (2R)-2-amino-3-(1,4-dioxan-2-yl)propanoic acid, particularly its chirality and oxygen-rich environment, make it an interesting candidate for designing functional materials. For instance, it could be used to develop chiral catalysts or as a component in polymer synthesis, where its structural properties contribute to the final material's performance.

The synthesis of< strong> (2R)-2-amino-3-(1,4-dioxan-2-yl)propanoic acid presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it more accessible than ever before. Modern synthetic methods allow for efficient construction of the< strong> dioxane-containing side chain while maintaining high enantioselectivity. This has been achieved through various strategies, including asymmetric catalysis and chiral auxiliary-assisted synthesis. These methods not only improve yield but also enhance purity, making< strong> (2R)-2-amino-3-(1,4-dioxan-2-yl)propanoic acid more suitable for pharmaceutical applications.

The growing body of research on peptidomimetics and enzyme inhibitors highlights the importance of compounds like< strong> (2R)-2-amino-3-(1,4-dioxan-2-yl)propanoic acid. These molecules represent a bridge between natural products and fully synthetic drugs, offering the best of both worlds: the structural complexity of natural products and the tunability of synthetic molecules. As research continues to uncover new applications and synthetic strategies, this compound is likely to play an increasingly significant role in pharmaceutical chemistry.

In conclusion,< strong>(2R)-2-amino-3-(1,4-dioxan-2-yl)propanoic acid(CAS No. 2155143-58-9) is a multifaceted compound with broad applications in drug discovery and materials science. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents, particularly those targeting enzymes or interacting with biological macromolecules. As synthetic methods continue to evolve and our understanding of biological processes deepens,< strong>(this compound)will undoubtedly remain at the forefront of pharmaceutical innovation.